Cas no 53498-34-3 (3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-)

3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS- structure
53498-34-3 structure
Product Name:3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-
CAS No:53498-34-3
MF:C8H12O5
MW:188.177883148193
CID:3290002
PubChem ID:13235304
Update Time:2025-04-21

3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS- Chemical and Physical Properties

Names and Identifiers

    • 3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-
    • 3,4-Furandiacetic acid, tetrahydro-, cis- (9CI)
    • 2-[(3R,4S)-4-(carboxymethyl)oxolan-3-yl]acetic acid
    • 53498-34-3
    • AKOS040802667
    • SCHEMBL22870048
    • Inchi: 1S/C8H12O5/c9-7(10)1-5-3-13-4-6(5)2-8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6+
    • InChI Key: MAGWHWDYEJTCRO-OLQVQODUSA-N
    • SMILES: O1C[C@@H](CC(O)=O)[C@@H](CC(O)=O)C1

Computed Properties

  • Exact Mass: 188.06847348Da
  • Monoisotopic Mass: 188.06847348Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 83.8Ų
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